Cas no 52168-52-2 (2-methyl-2-nitropropane-d9)

• Product Name: 2-methyl-2-nitropropane-d9
• CAS No: 52168-52-2
• MF: C₄H₉NO₂
• MW: 112.175216436386
• CID: 936493
• PubChem ID: 12336465
• Update Time: 2025-04-19

2-methyl-2-nitropropane-d9 Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-nitropropane-d9
• 1,1,1,3,3,3-hexadeuterio-2-nitro-2-(trideuteriomethyl)propane
• 2-METHYL-2-NITROPROPANE, [D9]
• DTXSID50491429
• 2-Methyl-2-nitropropane-d9, 98 atom % D
• 2-(~2~H_3_)Methyl-2-nitro(~2~H_6_)propane
• 52168-52-2

• Inchi： 1S/C4H9NO2/c1-4(2,3)5(6)7/h1-3H3/i1D3,2D3,3D3
• InChI Key： AIMREYQYBFBEGQ-GQALSZNTSA-N
• SMILES： [O-][N+](C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 112.119819243g/mol
• Monoisotopic Mass: 112.119819243g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.034 g/mL at 25 °C
• Boiling Point: 126-127 °C(lit.)
• Flash Point: 67 °F
• Refractive Index: n20/D 1.4(lit.)
• Solubility: Not available

2-methyl-2-nitropropane-d9 Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：